Cas no 7380-58-7 (Acetic acid,2-mercapto-, 2-hydroxyethyl ester)

• Product Name: Acetic acid,2-mercapto-, 2-hydroxyethyl ester
• CAS No: 7380-58-7
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 568564
• PubChem ID: 81854
• Update Time: 2025-04-19

Acetic acid,2-mercapto-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-mercapto-, 2-hydroxyethyl ester
• 2-hydroxyethyl 2-sulfanylacetate
• 2-hydroxyethyl mercaptoacetate
• 2-hydroxyethyl sulfanylacetate
• DTXSID00994778
• SCHEMBL110270
• AKOS006272041
• 7380-58-7
• EINECS 230-948-2
• NS00047656

• Inchi： 1S/C4H8O3S/c5-1-2-7-4(6)3-8/h5,8H,1-3H2
• InChI Key： QKZQKNCNSNZRFA-UHFFFAOYSA-N
• SMILES： SCC(=O)OCCO

Computed Properties

• Exact Mass: 136.01944
• Monoisotopic Mass: 136.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• PSA: 46.53